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Get Quote

Technical Guide: (4-Chlorophenyl)methyl 2-
aminoacetate
Synthesis, Stability, and Applications in Peptide
Chemistry
Executive Summary
(4-Chlorophenyl)methyl 2-aminoacetate, commonly known as 4-Chlorobenzyl glycinate, is a

specialized amino acid ester used primarily as a semi-permanent carboxyl protecting group in

organic synthesis and drug development. Distinct from its isomer methyl 2-amino-2-(4-

chlorophenyl)acetate, this compound leverages the electron-withdrawing nature of the para-

chloro substituent to modulate the stability of the benzyl ester linkage. This guide provides a

comprehensive technical review of its synthesis, stability profile, and utility in solid-phase and

solution-phase peptide chemistry.

Chemical Constitution and Identity
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Precise structural identification is critical, as nomenclature ambiguity often leads to confusion

with phenylglycine derivatives.

IUPAC Name: (4-Chlorophenyl)methyl 2-aminoacetate[1][2]

Common Name: 4-Chlorobenzyl glycinate (often as the Hydrochloride salt)

CAS Number: 1461713-88-1 (HCl salt)[2]

Molecular Formula:

[3][4]

Molecular Weight: 236.10 g/mol (HCl salt)[5]

Structural Distinction
It is imperative to distinguish the target compound from its isomer, which has a completely

different reactivity profile:

Feature Target Compound
Isomer (Common

Impurity/Confusion)

Name
(4-Chlorophenyl)methyl 2-

aminoacetate

Methyl 2-amino-2-(4-

chlorophenyl)acetate

Structure
Glycine core + 4-Chlorobenzyl

ester

4-Chlorophenylglycine core +

Methyl ester

Role Carboxyl protecting group
Unnatural amino acid building

block

CAS 1461713-88-1 42718-19-4

Synthesis Methodologies
The synthesis of 4-chlorobenzyl glycinate is typically achieved via acid-catalyzed esterification.

Two primary pathways are established in literature: Direct Fischer Esterification and Coupling

Reagent-Mediated Synthesis.
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Method A: Thionyl Chloride Mediated Esterification (Standard
Protocol)
This method is preferred for scalability and cost-efficiency. It generates the hydrochloride salt

directly, which is the stable storage form.

Reagents:

Glycine (1.0 equiv)

4-Chlorobenzyl alcohol (2.0 - 3.0 equiv)

Thionyl chloride (

) (1.2 equiv)

Solvent: Anhydrous Benzene or Toluene (for azeotropic water removal)

Protocol:

Activation: Cool the suspension of Glycine in the solvent to 0°C. Add

dropwise to generate the acyl chloride intermediate in situ, or activate the alcohol. Note: In
standard amino acid esterification,

reacts with the alcohol to form the alkyl chloride or activates the carboxyl group. A more
common variation for benzyl esters involves refluxing the amino acid and alcohol with p-
toluenesulfonic acid (pTSA).

Reflux: For the

method, heat to reflux for 4-6 hours. Evolution of

and

gas indicates reaction progress.

Isolation: Concentrate the reaction mixture in vacuo.
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Precipitation: Triturate the residue with anhydrous diethyl ether or cold ethyl acetate to

precipitate the hydrochloride salt.

Purification: Recrystallize from Methanol/Ether.

Method B: p-Toluenesulfonic Acid (pTSA) Catalysis (Dean-Stark)
Recommended for higher yields and milder conditions regarding volatile acid byproducts.

Protocol:

Mix Glycine (1 equiv), 4-Chlorobenzyl alcohol (2 equiv), and pTSA (1.1 equiv) in Toluene.

Reflux with a Dean-Stark trap to continuously remove water.

Upon cessation of water collection, cool and dilute with ether to crystallize the tosylate salt.

Convert to HCl salt via ion exchange if required.

Glycine
(Starting Material)

Tetrahedral
Intermediate

+ Alc

4-Chlorobenzyl
Alcohol

Acid Catalyst
(SOCl2 or pTSA)

Catalysis
4-Chlorobenzyl Glycinate

(HCl Salt)

- H2O
(Reflux/Dean-Stark)

Click to download full resolution via product page

Figure 1: Reaction pathway for the acid-catalyzed esterification of Glycine with 4-Chlorobenzyl

alcohol.

Applications in Drug Development
The 4-chlorobenzyl moiety is a "fine-tuning" tool in medicinal chemistry and peptide synthesis.

It modifies the reactivity of the standard benzyl ester.
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3.1. Tunable Carboxyl Protection
In peptide synthesis, the stability of the ester group toward acids is governed by the electronic

effects of the substituent on the phenyl ring.

Electron Donating (e.g., 4-Methoxy): Increases acid lability (cleaved by dilute TFA).

Unsubstituted (Benzyl): Stable to TFA; cleaved by HF or Hydrogenolysis.

Electron Withdrawing (e.g., 4-Chloro): Increases stability toward acid.

Stability Profile:

TFA (Trifluoroacetic acid): Highly stable. 4-Chlorobenzyl esters are approximately 2x more

stable than unsubstituted benzyl esters in 50% TFA/DCM [1]. This allows for the selective

removal of Boc groups (using TFA) without affecting the C-terminal protection.

HF (Hydrogen Fluoride): Quantitatively cleaved at 0°C [1].[6][7]

Hydrogenolysis (

): Cleavable, but slower than unsubstituted benzyl esters due to the poisoning effect of the
halogen on the catalyst and electronic deactivation.

3.2. Prodrug Design
(4-Chlorophenyl)methyl esters are explored in prodrug strategies to alter lipophilicity and

metabolic stability. The halogen substitution can retard esterase hydrolysis rates compared to

simple benzyl esters, extending the half-life of the parent drug in plasma.
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Acid Stability Spectrum (Low to High)

4-Methoxybenzyl
(Cleaved by dilute TFA)

Benzyl (Bn)
(Stable to TFA, Cleaved by HF)

4-Chlorobenzyl (Cl-Bn)
(2x Stability of Bn in TFA)

4-Nitrobenzyl
(Highly Stable to Acid)

Click to download full resolution via product page

Figure 2: Comparative acid stability of substituted benzyl protecting groups.

Analytical Specifications & Handling
Characterization Data[3][5][8][9][10][11]

1H NMR (DMSO-d6):

8.50 (br s, 3H,

), 7.45 (m, 4H, Ar-H), 5.25 (s, 2H,

), 3.90 (s, 2H,

).

Solubility: Soluble in water, DMSO, Methanol. Sparingly soluble in Dichloromethane (as the

salt).
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Purity: Typically

(HPLC).

Storage and Stability
Hygroscopicity: The hydrochloride salt is hygroscopic.

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C.

Shelf Life: 2 years if kept desiccated and cold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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